molecular formula C10H21NO B8350616 3-(4-Methoxycyclohexyl)propylamine CAS No. 200400-15-3

3-(4-Methoxycyclohexyl)propylamine

Cat. No.: B8350616
CAS No.: 200400-15-3
M. Wt: 171.28 g/mol
InChI Key: IJUVTDQUFFEGEA-UHFFFAOYSA-N
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Description

3-(4-Methoxycyclohexyl)propylamine is a useful research compound. Its molecular formula is C10H21NO and its molecular weight is 171.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

200400-15-3

Molecular Formula

C10H21NO

Molecular Weight

171.28 g/mol

IUPAC Name

3-(4-methoxycyclohexyl)propan-1-amine

InChI

InChI=1S/C10H21NO/c1-12-10-6-4-9(5-7-10)3-2-8-11/h9-10H,2-8,11H2,1H3

InChI Key

IJUVTDQUFFEGEA-UHFFFAOYSA-N

Canonical SMILES

COC1CCC(CC1)CCCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1.18 g (7.1 mmol) 3-(4-methoxy-phenyl)propylamine in 50 mL of dioxane was hydrogenated at 138 bar and at 160° C. for 16 h in the presence of 0.5 g of 5% Ru/Al2O3. The catalyst was removed by filtration and the filtrate was concentrated to dryness. Preparative HPLC of the crude product by elution with 10% (10% concd NH4OH in MeOH)--CH2Cl2 furnished 723.5 mg (59%) of the cis/trans mixture of cyclohexylpropylamine (c/t=~3:1 by 1H NMR): 1H NMR (CDCl3, cis-isomer only) δ3.37 (br s, 1H), 3.27 (s, 3H), 2.64 (t, J=7.0 Hz, 2H), 2.10-0.87 (M, 15H); FDMS 172 (M+1).
Quantity
1.18 g
Type
reactant
Reaction Step One
[Compound]
Name
Ru Al2O3
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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